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Compound of Interest

Compound Name: Custodiol

Cat. No.: B12649038 Get Quote

Custodiol® HTK Technical Support Center
For researchers, scientists, and drug development professionals utilizing Custodiol® HTK

solution, this technical support center provides essential information on stability, proper

storage, and troubleshooting for research applications.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for Custodiol® HTK solution?

A1: Custodiol® HTK solution should be stored in a refrigerator at 2-8°C and protected from

light.[1][2]

Q2: What is the shelf life of Custodiol® HTK solution?

A2: The shelf life of Custodiol® HTK is one year from the date of manufacture.[2] Always

check the expiration date on the packaging before use.

Q3: Is Custodiol® HTK ready to use as supplied?

A3: Yes, Custodiol® HTK is a ready-to-use solution and does not require any additives or

filters before use.[2]

Q4: What are the key components of Custodiol® HTK and their functions?
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A4: Custodiol® HTK is a low-viscosity, intracellular-like preservation solution. Its key

components and their primary functions are:

Histidine: Acts as a potent buffer to maintain a stable physiological pH, which is crucial

during ischemic conditions.[2][3]

Tryptophan: Functions as an antioxidant and supports membrane stability.[2][3]

α-Ketoglutarate: Serves as a substrate for anaerobic metabolism, aiding in ATP regeneration

during reperfusion.[2][3]

Mannitol: Acts as an osmotic agent to prevent cellular swelling and also functions as a free

radical scavenger.[2][3]

Stability and Handling
Proper handling and storage are critical to ensure the efficacy of Custodiol® HTK in research

settings. Deviations from the recommended conditions can impact the stability of its

components and the overall performance of the solution.

Component Stability Summary:
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Component Stability Considerations

Histidine

Generally stable in aqueous solutions. Can

enhance the stability of proteins under freezing

and thermal stress.[4][5] However, high

concentrations in the presence of stainless steel

at elevated temperatures may lead to solution

coloration and aggregation.[4][5]

Tryptophan

Susceptible to degradation upon exposure to

UV light and changes in temperature.[6][7] Light

exposure can induce complex degradation

pathways.[6][8]

α-Ketoglutarate

Relatively stable under normal physiological

conditions but can undergo decomposition at

elevated temperatures.[9]

Mannitol

A stable sugar alcohol in aqueous solutions over

a wide pH range (2-10) and is heat stable under

typical processing conditions.[10][11]

Troubleshooting Guide
This guide addresses specific issues that researchers may encounter during their experiments

with Custodiol® HTK.

Issue 1: The Custodiol® HTK solution appears discolored (yellowish).

Possible Cause: Exposure to light or elevated temperatures can lead to the degradation of

tryptophan, which may cause a yellowish discoloration. The product information advises

against using the solution if it has assumed an excessively deep yellow color.

Recommended Action:

Do not use the solution if it is deeply discolored.

Ensure that the solution is always stored protected from light.
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If temporary storage outside of a refrigerator is necessary, keep it in a light-protected

container.

Issue 2: Inconsistent or unexpected experimental results.

Possible Causes:

Improper Storage: The solution may have been exposed to temperatures outside the

recommended 2-8°C range or to light for an extended period.

Freeze-Thaw Cycles: Repeated freezing and thawing of the solution is not recommended

and can affect its composition and performance.

Contamination: Microbial contamination can alter the pH and composition of the solution.

Recommended Actions:

Verify Storage Conditions: Confirm that the solution has been stored at 2-8°C and

protected from light.

Avoid Freezing: Do not freeze Custodiol® HTK solution.

Aseptic Technique: Always use sterile techniques when handling the solution to prevent

contamination.

Quality Control Checks: If you suspect an issue with a batch of Custodiol®, you can

perform basic quality control checks.

Experimental Protocols for Quality Control
1. pH Measurement:

Objective: To verify that the pH of the Custodiol® HTK solution is within the specified range.

The typical pH is 7.02 - 7.20 at 25°C.[12]

Materials:

Calibrated pH meter and electrode
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Beaker

Custodiol® HTK solution sample

Procedure:

Calibrate the pH meter according to the manufacturer's instructions using standard buffer

solutions.

Pour a small amount of the Custodiol® HTK solution into a clean beaker.

Immerse the pH electrode in the solution and allow the reading to stabilize.

Record the pH value.

2. Osmolality Measurement:

Objective: To confirm that the osmolality of the solution is within the expected range. The

typical osmolality is around 310 mOsmol/kg.[13]

Materials:

Osmometer (freezing point depression or vapor pressure)

Sample tubes

Custodiol® HTK solution sample

Procedure:

Calibrate the osmometer according to the manufacturer's instructions using standard

solutions.

Pipette the required volume of the Custodiol® HTK solution into a sample tube.

Place the sample in the osmometer and initiate the measurement.

Record the osmolality reading.
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3. Cell Viability Assay (Example using Trypan Blue):

Objective: To assess the effectiveness of a batch of Custodiol® HTK in preserving cell

viability.

Materials:

Cell suspension of interest

Custodiol® HTK solution

Control medium (e.g., standard cell culture medium)

Trypan blue stain (0.4%)

Hemocytometer or automated cell counter

Microscope

Procedure:

Prepare two samples of your cell suspension.

Resuspend one cell pellet in Custodiol® HTK and the other in the control medium.

Incubate both samples under your experimental conditions (e.g., cold storage for a

specific duration).

After incubation, take a small aliquot of each cell suspension.

Mix the cell suspension with an equal volume of 0.4% trypan blue stain.

Load the mixture onto a hemocytometer.

Count the number of viable (unstained) and non-viable (blue) cells under a microscope.

Calculate the percentage of viable cells: (Number of viable cells / Total number of cells) x

100.
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Compare the viability of cells stored in Custodiol® HTK to the control.
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Caption: Mechanism of action of Custodiol® HTK components.
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Caption: Troubleshooting workflow for inconsistent results.
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Caption: Simplified tryptophan degradation pathway due to light exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://pubmed.ncbi.nlm.nih.gov/14725359/
https://pubmed.ncbi.nlm.nih.gov/14725359/
https://www.proquest.com/openview/c9a9041d2b94f0364e45642defa1a7a2/1?pq-origsite=gscholar&cbl=37334
https://www.proquest.com/openview/c9a9041d2b94f0364e45642defa1a7a2/1?pq-origsite=gscholar&cbl=37334
https://www.mdpi.com/2073-4441/13/17/2368
https://pmc.ncbi.nlm.nih.gov/articles/PMC5913807/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5913807/
https://academic.oup.com/sleep/advance-article/doi/10.1093/sleep/zsaf258/8242559
https://www.creative-proteomics.com/resource/alpha-ketoglutaric-acid-functions-biosynthesis-applications.htm
https://www.benchchem.com/pdf/D_Mannitol_13C6_stability_in_different_solvents_and_temperatures.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4720971.htm
https://www.custodiol.com/wp-content/uploads/2023/03/Custodiol-HTK-IFU.pdf
https://vitanova.kz/en/product/kustodiol-custodiol.html
https://www.benchchem.com/product/b12649038#custodiol-stability-and-proper-storage-conditions-for-research-use
https://www.benchchem.com/product/b12649038#custodiol-stability-and-proper-storage-conditions-for-research-use
https://www.benchchem.com/product/b12649038#custodiol-stability-and-proper-storage-conditions-for-research-use
https://www.benchchem.com/product/b12649038#custodiol-stability-and-proper-storage-conditions-for-research-use
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12649038?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12649038?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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